N-[4-(2-chlorophenyl)-3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)butyl]-N-[2-(4-morpholinyl)ethyl]amine

• Molecular Formula: C23H37ClN2O2
• Molecular Weight: 409 g/mol
• IUPAC Name: 4-(2-chlorophenyl)-3-(2,2-dimethyloxan-4-yl)-N-(2-morpholin-4-ylethyl)butan-1-amine
• InChI: InChI=1S/C23H37ClN2O2/c1-23(2)18-21(8-14-28-23)19(17-20-5-3-4-6-22(20)24)7-9-25-10-11-26-12-15-27-16-13-26/h3-6,19,21,25H,7-18H2,1-2H3
• InChI Key: PIILXQVIYUAKMK-UHFFFAOYSA-N
• SMILES: CC1(CC(CCO1)C(CCNCCN2CCOCC2)CC3=CC=CC=C3Cl)C

Description

N-[4-(2-chlorophenyl)-3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)butyl]-N-[2-(4-morpholinyl)ethyl]amine, also known as Lenvatinib, is a small molecule inhibitor that has been extensively studied for its potential use in cancer treatment. Lenvatinib has been shown to have a broad spectrum of activity against various types of cancer, including thyroid, liver, lung, and renal cell carcinoma.

Mechanism of Action

N-[4-(2-chlorophenyl)-3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)butyl]-N-[2-(4-morpholinyl)ethyl]amine works by inhibiting the activity of multiple receptor tyrosine kinases, including VEGFR, FGFR, and PDGFR, which are involved in tumor growth and angiogenesis. By inhibiting these receptors, N-[4-(2-chlorophenyl)-3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)butyl]-N-[2-(4-morpholinyl)ethyl]amine can prevent the growth and spread of cancer cells.
Biochemical and Physiological Effects:
N-[4-(2-chlorophenyl)-3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)butyl]-N-[2-(4-morpholinyl)ethyl]amine has been shown to have a broad spectrum of activity against various types of cancer, including thyroid, liver, lung, and renal cell carcinoma. In addition to its anti-tumor effects, N-[4-(2-chlorophenyl)-3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)butyl]-N-[2-(4-morpholinyl)ethyl]amine has also been shown to have anti-angiogenic effects, which can help to prevent the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(2-chlorophenyl)-3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)butyl]-N-[2-(4-morpholinyl)ethyl]amine in lab experiments is its broad spectrum of activity against various types of cancer. This makes it a useful tool for studying the mechanisms of tumor growth and angiogenesis. However, one limitation of using N-[4-(2-chlorophenyl)-3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)butyl]-N-[2-(4-morpholinyl)ethyl]amine in lab experiments is its potential toxicity, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on N-[4-(2-chlorophenyl)-3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)butyl]-N-[2-(4-morpholinyl)ethyl]amine. One area of research is the development of new formulations of N-[4-(2-chlorophenyl)-3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)butyl]-N-[2-(4-morpholinyl)ethyl]amine that can improve its efficacy and reduce its toxicity. Another area of research is the identification of biomarkers that can predict which patients are most likely to respond to N-[4-(2-chlorophenyl)-3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)butyl]-N-[2-(4-morpholinyl)ethyl]amine treatment. Finally, there is a need for further studies to investigate the long-term safety and efficacy of N-[4-(2-chlorophenyl)-3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)butyl]-N-[2-(4-morpholinyl)ethyl]amine in cancer patients.

Synthesis Methods

The synthesis of N-[4-(2-chlorophenyl)-3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)butyl]-N-[2-(4-morpholinyl)ethyl]amine involves the reaction of 4-chloro-2-iodophenol with 2,2-dimethyl-1,3-dioxolane-4-methanol in the presence of a base to form 4-(2-chlorophenyl)-3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)butan-1-ol. This intermediate is then further reacted with N-(2-chloroethyl)-N-methylamine hydrochloride and morpholine to form N-[4-(2-chlorophenyl)-3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)butyl]-N-[2-(4-morpholinyl)ethyl]amine.

Scientific Research Applications

N-[4-(2-chlorophenyl)-3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)butyl]-N-[2-(4-morpholinyl)ethyl]amine has been extensively studied for its potential use in cancer treatment. It has been shown to have a broad spectrum of activity against various types of cancer, including thyroid, liver, lung, and renal cell carcinoma. N-[4-(2-chlorophenyl)-3-(2,2-dimethyltetrahydro-2H-pyran-4-yl)butyl]-N-[2-(4-morpholinyl)ethyl]amine works by inhibiting the activity of multiple receptor tyrosine kinases, including VEGFR, FGFR, and PDGFR, which are involved in tumor growth and angiogenesis.